![molecular formula C28H28N2O4 B295528 4-[3-ethoxy-4-(3-phenoxypropoxy)benzylidene]-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one](/img/structure/B295528.png)
4-[3-ethoxy-4-(3-phenoxypropoxy)benzylidene]-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-[3-ethoxy-4-(3-phenoxypropoxy)benzylidene]-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one, also known as EPPB, is a synthetic compound that has gained significant attention in recent years due to its potential applications in scientific research. EPPB is a pyrazolone derivative that exhibits unique biochemical and physiological effects, making it a promising candidate for various research studies.
Mechanism of Action
The mechanism of action of 4-[3-ethoxy-4-(3-phenoxypropoxy)benzylidene]-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one is not fully understood, but it is believed to act as a protein-protein interaction inhibitor. This compound binds to specific proteins and disrupts their interactions, leading to the inhibition of various cellular processes. This mechanism of action makes this compound a promising candidate for the development of new drugs and therapies.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects, including anti-inflammatory, anti-oxidant, and anti-tumor activity. This compound has also been shown to have neuroprotective effects and may be useful in the treatment of neurological disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-[3-ethoxy-4-(3-phenoxypropoxy)benzylidene]-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one in lab experiments is its unique mechanism of action, which makes it a promising candidate for the development of new drugs and therapies. However, one of the limitations of using this compound in lab experiments is its complex synthesis process, which can be time-consuming and costly.
Future Directions
There are several future directions for the research and development of 4-[3-ethoxy-4-(3-phenoxypropoxy)benzylidene]-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one. One potential direction is the development of new drugs and therapies based on the unique mechanism of action of this compound. Another potential direction is the further exploration of the anti-inflammatory, anti-oxidant, and anti-tumor activity of this compound. Additionally, the neuroprotective effects of this compound may be further investigated for the treatment of neurological disorders.
Synthesis Methods
The synthesis of 4-[3-ethoxy-4-(3-phenoxypropoxy)benzylidene]-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one involves the reaction of 3-phenoxypropyl bromide with 4-hydroxybenzaldehyde in the presence of potassium carbonate. The resulting product is then reacted with 5-methyl-1-phenyl-1H-pyrazol-4-carboxylic acid hydrazide in the presence of acetic acid to obtain this compound. The synthesis of this compound is a complex process that requires careful attention to detail to ensure the purity and quality of the final product.
Scientific Research Applications
4-[3-ethoxy-4-(3-phenoxypropoxy)benzylidene]-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one has shown promising results in various scientific research studies, including cancer research, neurological disorders, and infectious diseases. In cancer research, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis, making it a potential candidate for cancer treatment. In neurological disorders, this compound has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. This compound has also shown potential in the treatment of infectious diseases, such as malaria and tuberculosis.
Properties
Molecular Formula |
C28H28N2O4 |
---|---|
Molecular Weight |
456.5 g/mol |
IUPAC Name |
(4E)-4-[[3-ethoxy-4-(3-phenoxypropoxy)phenyl]methylidene]-5-methyl-2-phenylpyrazol-3-one |
InChI |
InChI=1S/C28H28N2O4/c1-3-32-27-20-22(15-16-26(27)34-18-10-17-33-24-13-8-5-9-14-24)19-25-21(2)29-30(28(25)31)23-11-6-4-7-12-23/h4-9,11-16,19-20H,3,10,17-18H2,1-2H3/b25-19+ |
InChI Key |
RURBNILAGNDEPV-NCELDCMTSA-N |
Isomeric SMILES |
CCOC1=C(C=CC(=C1)/C=C/2\C(=NN(C2=O)C3=CC=CC=C3)C)OCCCOC4=CC=CC=C4 |
SMILES |
CCOC1=C(C=CC(=C1)C=C2C(=NN(C2=O)C3=CC=CC=C3)C)OCCCOC4=CC=CC=C4 |
Canonical SMILES |
CCOC1=C(C=CC(=C1)C=C2C(=NN(C2=O)C3=CC=CC=C3)C)OCCCOC4=CC=CC=C4 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.